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In the landscape of thin-film photovoltaic technologies, both Antimony Trisulfide (Sb2S3) and
Copper Indium Gallium Selenide (CIGS) have emerged as significant contenders, each with a
unique set of properties influencing their performance and potential applications. This guide
provides a detailed comparison of these two solar cell technologies, supported by experimental
data, fabrication methodologies, and an analysis of their fundamental charge carrier dynamics.

Performance Metrics: A Quantitative Comparison

A direct comparison of the key performance parameters of Sb2S3 and CIGS solar cells reveals
the current standing of each technology in terms of efficiency and electrical characteristics.
CIGS solar cells have demonstrated higher power conversion efficiencies in laboratory settings,
while Sb2S3 presents a promising, cost-effective, and less toxic alternative.
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Performance Metric

Sb2S3 Solar Cells

CIGS Solar Cells

Power Conversion Efficiency
(PCE)

Up to 8%[1]

Record efficiency of 23.64%][2]

Open-Circuit Voltage (Voc)

~0.66 V[3]

~0.7 V- 0.91 V[4]

Short-Circuit Current Density
(Jsc)

~13 mA/cm?[3]

~28.21 mA/cm?[4] - 37.4
mA/cm?

Fill Factor (FF) ~44.65%(3] ~81.47% - 86.31%[4]
Bandgap (Eg) 1.7-1.8eV[5] 1.02 - 1.68 eV (tunable)
Absorption Coefficient (a) > 104 cm-1[5] >105cm-1

Material Properties and Device Structure

The intrinsic properties of the absorber layer and the overall device architecture are critical

determinants of solar cell performance.

Feature

Sb2S3 Solar Cells

CIGS Solar Cells

Absorber Material

Antimony Trisulfide (Sb2S3)

Copper Indium Gallium
Selenide (Cu(In,Ga)Se2)

Toxicity & Abundance

Low toxicity, earth-abundant

elements.[5]

Contains indium and gallium
which are less abundant;
cadmium is often used in the

buffer layer and is toxic.

Crystal Structure

Orthorhombic[5]

Chalcopyrite[6]

Typical Device Structure

Glass/FTO/CdS/Sb2S3/Graphi
te[3] or FTO/TiO2/Sh2S3/Au

Glass/Mo/CIGS/CdS/ZnO/Al-
ZnOJ6]

Experimental Protocols

The fabrication and characterization of solar cells involve a series of precise experimental

procedures. Below are outlines of common methods for producing and evaluating Sb2S3 and
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CIGS devices.

Sbh2S3 Solar Cell Fabrication via Close-Space
Sublimation (CSS)

The Close-Space Sublimation (CSS) technique is a physical vapor deposition method suitable
for the fabrication of Sb2S3 thin films.

Substrate Preparation: Soda-lime glass substrates coated with Fluorine-doped Tin Oxide
(FTO) are cleaned.

Buffer Layer Deposition: A Cadmium Sulfide (CdS) buffer layer is deposited onto the FTO-
coated glass.

Sb2S3 Deposition: The Sb2S3 absorber layer is deposited using a custom-made CSS
reactor under vacuum. The substrate and source temperatures are key parameters, with
optimal substrate temperatures around 300°C to produce crack-free films.[5]

Back Contact Deposition: A back contact, typically made of gold (Au) or graphite, is
deposited on the Sh2S3 layer to complete the device.[3]

CIGS Solar Cell Fabrication via Co-evaporation

Co-evaporation is a widely used physical vapor deposition technique for achieving high-

efficiency CIGS solar cells.

Substrate and Back Contact: A Molybdenum (Mo) back contact is deposited on a soda-lime
glass substrate using sputtering.[6]

CIGS Absorber Deposition: The CIGS layer is deposited by the simultaneous evaporation of
copper (Cu), indium (In), gallium (Ga), and selenium (Se) in a vacuum chamber. A common
method is the "three-stage process” which involves varying the elemental fluxes and
substrate temperature to control the film composition and properties.[7]

Buffer Layer Deposition: An n-type buffer layer, typically Cadmium Sulfide (CdS), is
deposited on the p-type CIGS layer via chemical bath deposition.[6]
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e Window Layer and Front Contact: A transparent conducting oxide (TCO) window layer,
usually composed of intrinsic Zinc Oxide (i-ZnO) and Aluminum-doped Zinc Oxide (Al-ZnO),
is deposited by sputtering.[6] Finally, metal grids are deposited for improved current
collection.[6]

Device Characterization

The performance of the fabricated solar cells is evaluated using standard characterization
techniques.

o Current-Voltage (J-V) Measurement: This is performed using a solar simulator under
standard test conditions (AM1.5G, 1000 W/mz, 25°C) to determine the PCE, Voc, Jsc, and
FF.

o External Quantum Efficiency (EQE) Measurement: EQE is measured to determine the ratio
of collected charge carriers to incident photons at each wavelength. This provides insights
into light absorption and charge collection efficiency. The setup typically consists of a light
source (e.g., Xenon lamp), a monochromator to select the wavelength, and a picoammeter
to measure the current.[1][8]

Visualizing Experimental Workflows and Charge
Carrier Dynamics

To better understand the processes involved, the following diagrams illustrate the fabrication
workflow for a CIGS solar cell and the charge carrier dynamics within both Sb2S3 and CIGS
solar cells.
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CIGS Solar Cell Fabrication Workflow

Substrate Preparation

'

Back Contact Deposition (Mo)

'

CIGS Absorber Deposition (Co-evaporation)

'

Buffer Layer Deposition (CdS)

'

Window Layer Deposition (ZnO/Al-ZnO)

'

Front Contact Grids
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CIGS Solar Cell Fabrication Workflow
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Sb2S3 Solar Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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